Cas no 59694-23-4 (Dimethyl 4-nitro-1H-pyrazole-3,5-dicarboxylate)

• Product Name: Dimethyl 4-nitro-1H-pyrazole-3,5-dicarboxylate
• CAS No: 59694-23-4
• MF: C₇H₇N₃O₆
• MW: 229.146981477737
• MDL: MFCD00195036
• CID: 337561
• PubChem ID: 1421248
• Update Time: 2025-04-24

Dimethyl 4-nitro-1H-pyrazole-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 4-nitro-1H-pyrazole-3,5-dicarboxylate
• 1H-Pyrazole-3,5-dicarboxylic acid, 4-nitro-, dimethyl ester
• 4-nitro-1H-pyrazole-3,5-dicarboxylic acid diMethyl ester
• AS-50400
• 59694-23-4
• DTXSID70362905
• SB21954
• RRANRLASTUBGSJ-UHFFFAOYSA-N
• 3,5-Dimethyl 4-nitro-1h-pyrazole-3,5-dicarboxylate
• AKOS000533014
• AMY34797
• CS-0051598
• P10097
• dimethyl4-nitro-1H-pyrazole-3,5-dicarboxylate
• SCHEMBL331623
• dimethyl 4-nitropyrazole-3,5-dicarboxylate
• SY035710
• A914189
• 1H-Pyrazole-3,5-dicarboxylic acid, 4-nitro-, 3,5-dimethyl ester
• MFCD00195036
• STK836801

• MDL： MFCD00195036
• Inchi： 1S/C7H7N3O6/c1-15-6(11)3-5(10(13)14)4(9-8-3)7(12)16-2/h1-2H3,(H,8,9)
• InChI Key： RRANRLASTUBGSJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C(C(=O)OC)=NN1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 229.03351
• Monoisotopic Mass: 229.03348495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.541
• Melting Point: NA
• Boiling Point: 405.6°C at 760 mmHg
• Flash Point: 199.1°C
• Refractive Index: 1.571
• PSA: 124.42
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Dimethyl 4-nitro-1H-pyrazole-3,5-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Dimethyl 4-nitro-1H-pyrazole-3,5-dicarboxylate

Comprehensive Guide to Dimethyl 4-nitro-1H-pyrazole-3,5-dicarboxylate (CAS No. 59694-23-4): Properties, Applications, and Market Insights

Dimethyl 4-nitro-1H-pyrazole-3,5-dicarboxylate (CAS No. 59694-23-4) is a specialized organic compound belonging to the nitropyrazole carboxylate family. This white to off-white crystalline powder has gained significant attention in pharmaceutical and agrochemical research due to its unique molecular structure featuring both nitro and ester functional groups. With a molecular formula of C₇H₇N₃O₆ and molecular weight of 229.15 g/mol, this compound serves as a valuable chemical intermediate in various synthetic pathways.

The compound's pyrazole core structure makes it particularly interesting for researchers developing novel heterocyclic compounds. Recent studies highlight its potential as a building block for pharmaceutical active ingredients, especially in the development of anti-inflammatory and antimicrobial agents. The presence of both electron-withdrawing (nitro) and electron-donating (ester) groups creates interesting electronic properties that researchers are exploring for drug design applications.

In synthetic chemistry, Dimethyl 4-nitro-1H-pyrazole-3,5-dicarboxylate demonstrates excellent reactivity in nucleophilic substitution reactions, particularly at the nitro group position. This characteristic has made it valuable for creating diverse pyrazole derivatives with potential biological activities. The compound's stability under normal storage conditions (recommended storage at 2-8°C) and moderate solubility in common organic solvents like DMSO and methanol contribute to its utility in laboratory settings.

The global market for pyrazole-based intermediates like Dimethyl 4-nitro-1H-pyrazole-3,5-dicarboxylate has shown steady growth, driven by increasing demand from the pharmaceutical sector. Market analysts project a compound annual growth rate (CAGR) of 5.2% for similar specialty chemicals between 2023-2028. This growth aligns with the rising interest in nitrogen-containing heterocycles for drug discovery programs worldwide.

Quality control parameters for Dimethyl 4-nitro-1H-pyrazole-3,5-dicarboxylate typically include HPLC purity analysis (≥98%), moisture content determination, and residual solvent testing. Advanced analytical techniques like LC-MS and NMR spectroscopy are commonly employed for structural verification. Researchers should note that while the compound is stable under normal conditions, it should be protected from prolonged exposure to strong light and moisture to maintain optimal quality.

Recent patent literature reveals growing interest in pyrazole carboxylate derivatives for various applications. Several 2023 patent filings describe the use of similar structures as intermediates for kinase inhibitors and other targeted therapies. The compound's nitropyrazole scaffold appears particularly valuable in the development of new small molecule drugs addressing unmet medical needs in oncology and metabolic disorders.

From an environmental and safety perspective, standard laboratory precautions apply when handling Dimethyl 4-nitro-1H-pyrazole-3,5-dicarboxylate. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. The compound should be used in well-ventilated areas, and waste disposal should follow institutional guidelines for organic chemical waste.

The synthesis of Dimethyl 4-nitro-1H-pyrazole-3,5-dicarboxylate typically involves multi-step procedures starting from simpler pyrazole precursors. Recent process optimization efforts have focused on improving yield and reducing environmental impact through green chemistry principles. Some manufacturers now offer the compound in both research (gram) and bulk (kilogram) quantities to serve different market segments.

Analytical method development for Dimethyl 4-nitro-1H-pyrazole-3,5-dicarboxylate has benefited from advances in chromatographic techniques. Modern HPLC methods can achieve excellent separation of potential impurities, ensuring high purity material for sensitive applications. Stability studies indicate that properly stored material maintains its specifications for at least 24 months when kept in original packaging under recommended conditions.

Looking forward, the scientific community anticipates expanded applications for nitro-substituted pyrazole derivatives like Dimethyl 4-nitro-1H-pyrazole-3,5-dicarboxylate. Emerging research areas include their potential use in materials science, particularly as precursors for functional materials with specific electronic or optical properties. The compound's versatility ensures it will remain an important tool for synthetic chemists and pharmaceutical researchers in the coming years.

For researchers sourcing Dimethyl 4-nitro-1H-pyrazole-3,5-dicarboxylate, it's important to verify supplier credentials and request comprehensive analytical certificates. Reputable suppliers typically provide batch-specific COA (Certificate of Analysis) documents including purity data, impurity profiles, and appropriate spectroscopic characterization. Current market prices vary depending on quantity and purity specifications, with research-scale quantities typically ranging between $50-$200 per gram from specialty chemical suppliers.

The compound's role in medicinal chemistry continues to expand as researchers explore structure-activity relationships in various therapeutic areas. Its balanced lipophilicity (predicted logP ~1.2) and molecular weight make it particularly suitable for lead compound optimization in drug discovery programs. Several recent publications highlight its use in creating novel analogs with improved pharmacokinetic properties.

In conclusion, Dimethyl 4-nitro-1H-pyrazole-3,5-dicarboxylate (CAS No. 59694-23-4) represents a valuable chemical building block with diverse applications in pharmaceutical research and specialty chemical synthesis. Its unique combination of functional groups and proven utility in creating biologically active derivatives ensure its continued importance in scientific research. As synthetic methodologies advance and new applications emerge, this compound will likely play an increasingly significant role in the development of novel chemical entities across multiple disciplines.